Cas no 545399-29-9 ((2E)-3-(4-tert-butylphenyl)-N-(4-sulfamoylphenyl)prop-2-enamide)

• Product Name: (2E)-3-(4-tert-butylphenyl)-N-(4-sulfamoylphenyl)prop-2-enamide
• CAS No: 545399-29-9
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 6265280
• PubChem ID: 6309350
• Update Time: 2025-05-23

(2E)-3-(4-tert-butylphenyl)-N-(4-sulfamoylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-tert-butylphenyl)-N-(4-sulfamoylphenyl)prop-2-enamide
• NCGC00099972-01
• HMS1800A09
• SCHEMBL13675876
• CHEMBL1337548
• AKOS001677725
• SR-01000110733
• F1673-0608
• 545399-29-9
• SR-01000110733-1
• (E)-3-(4-tert-butylphenyl)-N-(4-sulfamoylphenyl)prop-2-enamide
• (E)-3-(4-(tert-butyl)phenyl)-N-(4-sulfamoylphenyl)acrylamide

• Inchi： 1S/C19H22N2O3S/c1-19(2,3)15-7-4-14(5-8-15)6-13-18(22)21-16-9-11-17(12-10-16)25(20,23)24/h4-13H,1-3H3,(H,21,22)(H2,20,23,24)/b13-6+
• InChI Key： NMANJZGDHMXPJO-AWNIVKPZSA-N
• SMILES： S(C1C=CC(=CC=1)NC(/C=C/C1C=CC(=CC=1)C(C)(C)C)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 358.13511374g/mol
• Monoisotopic Mass: 358.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 97.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-(4-tert-butylphenyl)-N-(4-sulfamoylphenyl)prop-2-enamide

Recent Advances in the Study of (2E)-3-(4-tert-butylphenyl)-N-(4-sulfamoylphenyl)prop-2-enamide (CAS: 545399-29-9)

The compound (2E)-3-(4-tert-butylphenyl)-N-(4-sulfamoylphenyl)prop-2-enamide, with the CAS number 545399-29-9, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a tert-butylphenyl group and a sulfamoylphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic route for (2E)-3-(4-tert-butylphenyl)-N-(4-sulfamoylphenyl)prop-2-enamide. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic protocol that enhances yield and purity, making it more feasible for large-scale production. The study also highlighted the importance of the (E)-configuration of the double bond in maintaining the compound's biological activity, as the (Z)-isomer exhibited significantly reduced efficacy.

Pharmacological evaluations have revealed that (2E)-3-(4-tert-butylphenyl)-N-(4-sulfamoylphenyl)prop-2-enamide exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2022 study in Biochemical Pharmacology demonstrated that the compound acts as a selective inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. This finding suggests its potential as a novel anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of (2E)-3-(4-tert-butylphenyl)-N-(4-sulfamoylphenyl)prop-2-enamide. A 2023 study in Cancer Research identified that the compound induces apoptosis in certain cancer cell lines by modulating the activity of key signaling proteins, such as STAT3 and NF-κB. These findings open new avenues for the development of targeted therapies for cancers that are resistant to conventional treatments.

Despite these promising results, challenges remain in the clinical translation of (2E)-3-(4-tert-butylphenyl)-N-(4-sulfamoylphenyl)prop-2-enamide. Pharmacokinetic studies have indicated that the compound has moderate bioavailability, necessitating further structural modifications or formulation strategies to improve its therapeutic index. Ongoing research is also investigating its potential off-target effects and long-term safety profile, which are critical for its progression to clinical trials.

In conclusion, (2E)-3-(4-tert-butylphenyl)-N-(4-sulfamoylphenyl)prop-2-enamide (CAS: 545399-29-9) represents a promising candidate for drug development, with demonstrated efficacy in inflammation and cancer models. Continued research efforts are essential to address the remaining challenges and fully realize its therapeutic potential. The integration of computational modeling, structural optimization, and advanced delivery systems will likely play a pivotal role in advancing this compound toward clinical applications.